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Cat. No.: B7802412 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(2-Hydroxyethyl)ethylenediamine-N,N',N'-triacetic acid (HEDTA) is a potent

aminopolycarboxylic acid (APCA) chelating agent. Structurally similar to the well-known

ethylenediaminetetraacetic acid (EDTA), HEDTA is distinguished by the presence of a

hydroxyethyl group, which modifies its coordination chemistry and physical properties. This

substitution enhances its solubility and influences its affinity for various metal ions, making it a

valuable tool in a wide range of applications, from industrial processes to pharmaceutical

development.[1][2]

This technical guide provides a comprehensive overview of HEDTA, focusing on its chemical

properties, mechanism of action, synthesis, and applications, with a particular emphasis on its

relevance to researchers and professionals in the field of drug development.

Chemical Properties and Mechanism of Action
HEDTA is a hexadentate ligand, meaning it can form up to six coordinate bonds with a single

metal ion through its two nitrogen atoms and four carboxylate groups. The presence of the

hydroxyethyl group can also participate in coordination, although it is not always the primary

binding site. This multi-dentate nature allows HEDTA to form highly stable, water-soluble

complexes with a variety of di- and trivalent metal ions. The fundamental mechanism of

chelation involves the donation of lone pairs of electrons from the nitrogen and oxygen atoms
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of HEDTA to the vacant orbitals of a metal ion, forming a stable, ring-like structure known as a

chelate. This sequestration of the metal ion effectively removes it from solution, preventing it

from participating in unwanted chemical reactions.

The stability of these metal-HEDTA complexes is a critical factor in their utility and is quantified

by the stability constant (log K). A higher log K value indicates a more stable complex.

Chemical Structure of HEDTA
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HEDTA Molecule
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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